![molecular formula C8H3ClF3NO3 B1358724 3-Nitro-5-(trifluoromethyl)benzoyl chloride CAS No. 782-79-6](/img/structure/B1358724.png)
3-Nitro-5-(trifluoromethyl)benzoyl chloride
Overview
Description
3-Nitro-5-(trifluoromethyl)benzoyl chloride is a chemical compound with the molecular formula C8H3ClF3NO3 . It is a building block used in various chemical reactions .
Synthesis Analysis
The synthesis of 3-Nitro-5-(trifluoromethyl)benzoyl chloride involves synthetic precursors such as 2-chloro-3-nitro-5-(trifluoromethyl)benzoic acid .Molecular Structure Analysis
The molecular structure of 3-Nitro-5-(trifluoromethyl)benzoyl chloride consists of 8 carbon atoms, 3 hydrogen atoms, 1 chlorine atom, 3 fluorine atoms, 1 nitrogen atom, and 3 oxygen atoms .Chemical Reactions Analysis
3-Nitro-5-(trifluoromethyl)benzoyl chloride can participate in various chemical reactions. For instance, it can react with sodium salts of N, N-disubstituted dithiocarbamic acids to yield a series of dithiocarbamates .Physical And Chemical Properties Analysis
3-Nitro-5-(trifluoromethyl)benzoyl chloride is a clear light yellow liquid . It has a molecular weight of 253.56 g/mol .Scientific Research Applications
Synthesis of Pyrazolo[1,5-a]pyrimidines
This compound has been used in the preparation of intermediates required for the synthesis of C-2 and C-3 substituted pyrazolo[1,5-a]pyrimidines, which are important in pharmaceutical research for their potential therapeutic properties .
Pharmaceutical Intermediates
It is employed in the synthesis of active pharmaceutical ingredients (APIs) due to its excellent lipophilicity and binding affinity provided by the fluorinated substituents .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that this compound is used as an intermediate in the synthesis of various organic compounds .
Mode of Action
It has been used in the preparation of intermediates for the synthesis of c-2 and c-3 substituted pyrazolo[1,5-a]pyrimidines . This suggests that it may interact with its targets through the formation of covalent bonds, leading to the creation of new compounds.
Pharmacokinetics
As a result, its impact on bioavailability is currently unknown .
Result of Action
As an intermediate in organic synthesis, it contributes to the formation of various organic compounds .
properties
IUPAC Name |
3-nitro-5-(trifluoromethyl)benzoyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3ClF3NO3/c9-7(14)4-1-5(8(10,11)12)3-6(2-4)13(15)16/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQFYRJZINHXBSM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(F)(F)F)[N+](=O)[O-])C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3ClF3NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00626880 | |
Record name | 3-Nitro-5-(trifluoromethyl)benzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00626880 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
782-79-6 | |
Record name | 3-Nitro-5-(trifluoromethyl)benzoyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00626880 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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